molecular formula C19H22BrNO2 B4892668 2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide

2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide

Cat. No. B4892668
M. Wt: 376.3 g/mol
InChI Key: PLQPSFLMXCYAJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide, also known as BRD-9424, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth. It has been shown to inhibit the activity of the protein kinase CK2, which plays a role in cell proliferation and survival.
Biochemical and Physiological Effects:
2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models. It has also been shown to have a protective effect on the liver, reducing liver damage in animal models of liver disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide in lab experiments is its specificity. It has been shown to selectively inhibit the activity of CK2, without affecting other proteins or enzymes. However, one limitation is that it has only been tested in animal models, and its efficacy and safety in humans is not yet known.

Future Directions

There are several future directions for research on 2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide. One direction is to further investigate its potential as a cancer treatment, including its efficacy and safety in human clinical trials. Another direction is to explore its potential as a treatment for other inflammatory conditions, such as arthritis and inflammatory bowel disease. Additionally, further research is needed to fully understand its mechanism of action and to identify other potential targets for therapeutic intervention.

Synthesis Methods

2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide can be synthesized using a multi-step process involving the reaction of 4-bromo-3,5-dimethylphenol with 3-phenylpropylamine, followed by acetylation with acetic anhydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide has been identified as a potential therapeutic agent for the treatment of various diseases. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of cancer and other inflammatory conditions.

properties

IUPAC Name

2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22BrNO2/c1-14-11-17(12-15(2)19(14)20)23-13-18(22)21-10-6-9-16-7-4-3-5-8-16/h3-5,7-8,11-12H,6,9-10,13H2,1-2H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PLQPSFLMXCYAJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1Br)C)OCC(=O)NCCCC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22BrNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-bromo-3,5-dimethylphenoxy)-N-(3-phenylpropyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.